Cas no 146659-78-1 (Polyoxin D Zinc Salt)

• Product Name: Polyoxin D Zinc Salt
• CAS No: 146659-78-1
• MF: C₁₇H₂₁N₅O₁₄Zn
• MW: 584.782741308212
• CID: 182943
• PubChem ID: 76570326
• Update Time: 2025-07-16

Polyoxin D Zinc Salt Chemical and Physical Properties

Names and Identifiers

• b-D-Allofuranuronic acid,5-[[2-amino-5-O-(aminocarbonyl)-2-deoxy-L-xylonoyl]amino]-1-(5-carboxy-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-1,5-dideoxy-,zinc salt (1:1) (9CI)
• b-D-Allofuranuronic acid,5-[[2-amino-5-O-(aminocarbonyl)-2-deoxy-L-xylonoyl]amino]-1-(5-carbox...
• b-D-Allofuranuronic acid,5-[[2-amino-5-O-(aminocarbonyl)-2-deoxy-L-xylonoyl]amino]-1-(5-carboxy-3,4-dihydro-2,4-dioxo-1(2H)-p
• beta-D-Allofuranuronic acid, 5-((2-amino-5-O-(aminocarbonyl)-2-deoxy-l-xylonoyl)amino)-1-(5-carboxy-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-1,5-dideoxy-, zinc salt (1:1)
• CCRIS 9108
• Polyoxorim-zinc
• Polyoxorim-zinc [ISO]
• Polyoxin D zinc salt
• .beta.-D-Allofuranuronic acid, 5-((2-amino-5-O-(aminocarbonyl)-2-deoxy-L-xylonoyl)amino)-1-(5-carboxy-3,4-dihydro-2,4-dioxo-1(2H)-pyrimidinyl)-1,5-dideoxy-, zinc salt (1:1)
• Q27277616
• F48U67E18L
• DTXSID8035926
• zinc;1-[(2R,3R,4S,5R)-5-[(S)-[[(2S,3S,4S)-2-amino-5-carbamoyloxy-3,4-dihydroxypentanoyl]amino]-carboxylatomethyl]-3,4-dihydroxyoxolan-2-yl]-2,4-dioxopyrimidine-5-carboxylate
• UNII-F48U67E18L
• 146659-78-1
• Polyoxin D Zinc Salt

• Inchi： 1S/C17H23N5O14.Zn/c18-5(7(24)4(23)2-35-16(19)33)12(28)20-6(15(31)32)10-8(25)9(26)13(36-10)22-1-3(14(29)30)11(27)21-17(22)34;/h1,4-10,13,23-26H,2,18H2,(H2,19,33)(H,20,28)(H,29,30)(H,31,32)(H,21,27,34);/q;+2/p-2/t4-,5-,6-,7+,8-,9+,10+,13+;/m0./s1
• InChI Key： NVCJXEUDHCBDGI-AGVSZMOESA-L
• SMILES： [Zn+2].O1[C@H]([C@@H]([C@@H]([C@H]1[C@@H](C(=O)[O-])NC([C@H]([C@@H]([C@H](COC(N)=O)O)O)N)=O)O)O)N1C(NC(C(C(=O)[O-])=C1)=O)=O

Computed Properties

• Exact Mass: 585.053
• Monoisotopic Mass: 585.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 971
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 327Ų

Experimental Properties

• Density: 1.864
• Boiling Point: °Cat760mmHg
• Flash Point: °C

Additional information on Polyoxin D Zinc Salt

Introduction to Polyoxin D Zinc Salt (CAS No. 146659-78-1)

Polyoxin D Zinc Salt, chemically designated as Polyoxin D and identified by its CAS No. 146659-78-1, is a compound of significant interest in the field of pharmaceutical and biochemical research. This compound, a zinc salt derivative of Polyoxin D, has garnered attention due to its unique structural properties and diverse biological activities. The Polyoxin D Zinc Salt is particularly noted for its role in antiviral and antimicrobial applications, making it a valuable candidate for further exploration in drug development.

The Polyoxin D molecule itself is a cyclic nucleotide analog, characterized by its heptapeptide backbone and uracil-like nucleobase. The addition of the zinc ion to form the Polyoxin D Zinc Salt enhances its stability and bioavailability, which are critical factors in pharmaceutical formulations. This modification also contributes to its ability to interact with various biological targets, particularly nucleic acid-binding proteins.

Recent studies have highlighted the potential of Polyoxin D Zinc Salt in combating resistant bacterial infections. Traditional antibiotics have been facing challenges due to the rise of multidrug-resistant strains, prompting researchers to explore novel compounds like Polyoxin D Zinc Salt. The compound has shown promising results in inhibiting bacterial growth by interfering with essential cellular processes such as DNA replication and transcription.

In addition to its antibacterial properties, Polyoxin D Zinc Salt has demonstrated efficacy against certain viral infections. Research indicates that it can disrupt viral replication by binding to viral nucleic acids and preventing their integration into host cells. This mechanism of action makes it a promising candidate for developing antiviral therapies, especially against viruses that have developed resistance to conventional treatments.

The structural uniqueness of Polyoxin D allows it to interact with various enzymes and proteins involved in cellular metabolism. This broad spectrum of interaction has led to investigations into its potential applications in treating other diseases such as cancer. Preliminary studies suggest that Polyoxin D Zinc Salt can induce apoptosis in cancer cells by disrupting mitochondrial function and inhibiting key signaling pathways.

Manufacturing processes for Polyoxin D Zinc Salt have been refined to ensure high purity and yield. Advanced synthetic techniques are employed to produce the compound with minimal impurities, which is crucial for pharmaceutical applications. The compound is typically synthesized through a multi-step process involving peptide coupling and metal ion chelation, followed by purification steps such as crystallization or chromatography.

The pharmacokinetic profile of Polyoxin D Zinc Salt is another area of active research. Studies are being conducted to understand how the compound is absorbed, distributed, metabolized, and excreted by the body. This information is vital for optimizing dosages and formulations to maximize therapeutic efficacy while minimizing side effects.

Regulatory considerations play a significant role in the development and commercialization of Polyoxin D Zinc Salt. Compliance with international standards such as those set by the FDA and EMA is essential for ensuring safety and efficacy. Clinical trials are being conducted to gather comprehensive data on its safety profile and therapeutic benefits before it can be approved for human use.

The future prospects of Polyoxin D Zinc Salt are promising, with ongoing research exploring new applications and formulations. Collaborative efforts between academia and industry are expected to accelerate the development process, bringing this innovative compound closer to clinical use. As our understanding of biological systems continues to grow, the potential uses for Polyoxin D Zinc Salt are likely to expand, offering new hope for treating a wide range of diseases.